Cas no 628732-04-7 (1H-INDENE-2-CARBOXYLIC ACID, 5-FLUORO-2,3-DIHYDRO-, METHYL ESTER)

1H-INDENE-2-CARBOXYLIC ACID, 5-FLUORO-2,3-DIHYDRO-, METHYL ESTER structure
628732-04-7 structure
Product name:1H-INDENE-2-CARBOXYLIC ACID, 5-FLUORO-2,3-DIHYDRO-, METHYL ESTER
CAS No:628732-04-7
MF:C11H11FO2
MW:194.202246904373
CID:3224369
PubChem ID:66998845

1H-INDENE-2-CARBOXYLIC ACID, 5-FLUORO-2,3-DIHYDRO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1H-INDENE-2-CARBOXYLIC ACID, 5-FLUORO-2,3-DIHYDRO-, METHYL ESTER
    • MIZJGPQVOBOFOU-UHFFFAOYSA-N
    • DTXSID901225028
    • 628732-04-7
    • 5-fluoro-indan-2-carboxylic acid methyl ester
    • methyl 5-fluoro-2,3-dihydro-1H-indene-2-carboxylate
    • SCHEMBL1340597
    • Inchi: InChI=1S/C11H11FO2/c1-14-11(13)9-4-7-2-3-10(12)6-8(7)5-9/h2-3,6,9H,4-5H2,1H3
    • InChI Key: MIZJGPQVOBOFOU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 194.07430775g/mol
  • Monoisotopic Mass: 194.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų

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